Cas no 17454-53-4 (1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro-)

1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro- structure
17454-53-4 structure
Product Name:1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro-
CAS No:17454-53-4
MF:C16H30O6
MW:318.405806064606
CID:154226
PubChem ID:2724842
Update Time:2025-04-19

1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro-
    • 2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosane
    • Cyclohexano-18-crown-6
    • cyclohexyl-18-crown-6
    • trans cyclohexano-18-crown-6
    • trans-cyclohexyl-18-crown-6
    • Cyclohexano-18-crowm-6
    • CYCLOHEXANO-18-CROWN-6 (CIS TRANS)
    • cyclohexano-18-crown-6mixtureofcisandtrans
    • HEXADECAHYDROBENZO[1,4,7,10,13,16]HEXAOXACYCLOOCTADECIN
    • CYCLOHEXANO-18-CROWN-6, 95%, MIXTURE OF CIS AND TRANS
    • J-011006
    • hexadecahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine
    • DTXSID70369252
    • FT-0737761
    • Cyclohexano-18-crown-6,mixture of cis andtrans
    • 17454-53-4
    • SCHEMBL5027573
    • Inchi: 1S/C16H30O6/c1-2-4-16-15(3-1)21-13-11-19-9-7-17-5-6-18-8-10-20-12-14-22-16/h15-16H,1-14H2
    • InChI Key: OOTXYRWENZEKDS-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCOCCOC2CCCCC12

Computed Properties

  • Exact Mass: 318.20400
  • Monoisotopic Mass: 318.204239
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.108 g/mL at 20 °C(lit.)
  • Boiling Point: 417.56°C (rough estimate)
  • Flash Point: 112.8 °C
  • Refractive Index: 1.4785-1.4805
  • PSA: 55.38000
  • LogP: 1.41080
  • Solubility: Not available

1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38

1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-227705-5 ml
Cyclohexano-18-crown-6,
17454-53-4
5ml
¥4,174.00 2023-07-10

1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro- Production Method

1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro- Related Literature

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